Cas no 1804886-96-1 (Methyl 3,5-bis(trifluoromethyl)-4-iodobenzoate)

Methyl 3,5-bis(trifluoromethyl)-4-iodobenzoate is a fluorinated aromatic ester featuring both trifluoromethyl and iodine substituents, offering unique reactivity for advanced synthetic applications. The electron-withdrawing trifluoromethyl groups enhance the compound's stability and influence its electrophilic properties, while the iodine moiety provides a versatile handle for further functionalization via cross-coupling reactions (e.g., Suzuki or Sonogashira couplings). This compound is particularly valuable in pharmaceutical and agrochemical research, where fluorinated aromatic intermediates are often sought for their metabolic stability and lipophilicity. Its high purity and well-defined structure make it a reliable building block for complex molecule synthesis. Storage under inert conditions is recommended to preserve reactivity.

Methyl 3,5-bis(trifluoromethyl)-4-iodobenzoate structure

1804886-96-1 structure

Product Name:Methyl 3,5-bis(trifluoromethyl)-4-iodobenzoate

CAS No:1804886-96-1

MF:C₁₀H₅F₆IO₂

MW:398.04039645195

CID:4964829

Update Time:2025-05-28

Methyl 3,5-bis(trifluoromethyl)-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3,5-bis(trifluoromethyl)-4-iodobenzoate
- Inchi： 1S/C10H5F6IO2/c1-19-8(18)4-2-5(9(11,12)13)7(17)6(3-4)10(14,15)16/h2-3H,1H3
- InChI Key： LQQSVFJBFPRNNJ-UHFFFAOYSA-N
- SMILES： IC1C(C(F)(F)F)=CC(C(=O)OC)=CC=1C(F)(F)F

Computed Properties

Exact Mass: 397.92385 g/mol
Monoisotopic Mass: 397.92385 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 398.04
XLogP3: 4.2
Topological Polar Surface Area: 26.3

Methyl 3,5-bis(trifluoromethyl)-4-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013033961-1g	Methyl 3,5-bis(trifluoromethyl)-4-iodobenzoate	1804886-96-1	97%	1g	1,504.90 USD	2021-06-22

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